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Compound of Interest

Compound Name: Decafentin

CAS No.: 15652-38-7

Cat. No.: B607026

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the environmental impact of the obsolete

organotin fungicide Decafentin against more contemporary classes of fungicides. Due to the

limited publicly available ecotoxicological data for Decafentin, this guide extrapolates its likely

environmental profile based on the known characteristics of organotin compounds.[1] This is

contrasted with the profiles of newer generation fungicides, which are generally developed with

improved environmental safety and more specific modes of action.[2][3][4]

Executive Summary
Decafentin, an organotin-based fungicide, represents an older class of fungicides with a broad

spectrum of activity and a mode of action centered on the disruption of mitochondrial

respiration.[1] However, organotin compounds are known for their environmental persistence

and high toxicity to a wide range of non-target organisms. In contrast, newer fungicides are

designed for greater target specificity and reduced environmental impact. This guide will

explore these differences through a comparative analysis of their environmental fate, toxicity,
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and modes of action, supported by standardized experimental protocols and illustrative

pathway diagrams.

Table 1: Comparative Environmental Impact Profile
Parameter

Decafentin (as an
Organotin Fungicide)

Newer Fungicides (e.g.,
SDHIs, Triazoles)

Primary Mode of Action
Disruption of mitochondrial

respiration

Inhibition of specific enzymes

(e.g., succinate

dehydrogenase, sterol

biosynthesis)

Target Specificity Broad-spectrum
Generally higher specificity to

fungal pathogens

Environmental Persistence
High (Organotins are known to

persist in soil and sediment)

Variable, but generally lower

than organotins

Bioaccumulation Potential High Generally lower

Aquatic Toxicity
High toxicity to a wide range of

aquatic organisms

Variable, but newer fungicides

are often designed to have

lower aquatic toxicity

Avian and Mammalian Toxicity
Moderately toxic to mammals;

neurotoxin

Generally lower acute toxicity

to mammals and birds

Risk of Resistance Lower due to multi-site action

Higher due to single-site mode

of action, requiring resistance

management strategies

Detailed Experimental Protocols
The following are summaries of key experimental protocols, based on OECD guidelines, for

assessing the environmental impact of fungicides.

Acute and Chronic Toxicity to Aquatic Organisms
Objective: To determine the short-term and long-term toxicity of the fungicide to

representative aquatic species.
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Methodology (based on OECD Guidelines 202, 203, and 211):

Test Organisms: Daphnia magna (invertebrate), Rainbow trout (Oncorhynchus mykiss)

(fish), and Pseudokirchneriella subcapitata (algae).

Exposure: Organisms are exposed to a range of concentrations of the test substance in a

controlled laboratory setting.

Endpoints:

Acute: EC50 (concentration causing 50% immobilization of Daphnia) and LC50

(concentration causing 50% mortality of fish) are determined after 48 and 96 hours,

respectively.

Chronic: Effects on reproduction (Daphnia) and growth (fish and algae) are assessed

over a longer period.

Data Analysis: Statistical methods are used to determine the no-observed-effect

concentration (NOEC) and the lowest-observed-effect concentration (LOEC).

Soil Persistence and Degradation
Objective: To determine the rate at which the fungicide breaks down in the soil.

Methodology (based on OECD Guideline 307):

Test System: Soil samples with known organic matter content and microbial activity are

treated with the fungicide.

Incubation: Samples are incubated under controlled temperature, moisture, and light

conditions.

Analysis: The concentration of the parent compound and its major metabolites are

measured at regular intervals using techniques like High-Performance Liquid

Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

Endpoint: The time it takes for 50% of the compound to degrade (DT50) is calculated.
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Toxicity to Non-Target Terrestrial Organisms
Objective: To assess the risk to beneficial insects and soil organisms.

Methodology (based on OECD Guidelines 213, 214, and 222):

Test Organisms: Honey bees (Apis mellifera), earthworms (Eisenia fetida), and soil

microorganisms.

Exposure:

Honey bees: Acute contact and oral toxicity tests are performed.

Earthworms: Acute and chronic toxicity tests are conducted in artificial soil.

Soil microorganisms: Effects on nitrogen and carbon transformation processes are

measured.

Endpoints:

Honey bees: LD50 (lethal dose for 50% of bees).

Earthworms: LC50 and effects on reproduction.

Soil microorganisms: Rate of nitrogen and carbon turnover.

Signaling Pathways and Experimental Workflows
Decafentin's Mode of Action: Disruption of
Mitochondrial Respiration
Decafentin, as an organotin fungicide, is known to disrupt mitochondrial function, which is a

central hub for cellular energy production.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b607026/docs?utm_src=pdf-body#benchmarking-the-environmental-impact-of-decafentin-against-newer-fungicides-a-comparative-guide
https://www.benchchem.com/product/b607026/docs?utm_src=pdf-body#benchmarking-the-environmental-impact-of-decafentin-against-newer-fungicides-a-comparative-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607026?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fungal Cell

Mitochondrion

Electron Transport Chain
ATP SynthaseProton Gradient ATP (Energy)

Decafentin
Inhibits

Inhibits

Click to download full resolution via product page

Caption: Decafentin's inhibitory action on the mitochondrial electron transport chain.

Newer Fungicide Mode of Action: SDHI Example
Succinate Dehydrogenase Inhibitors (SDHIs) are a class of modern fungicides that target a

specific enzyme in the mitochondrial respiratory chain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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